Cas no 169511-86-8 (Pyrrolo[2,3-d]-1,2,3-triazole,3,4-dihydro-4-methyl-)

Pyrrolo[2,3-d]-1,2,3-triazole,3,4-dihydro-4-methyl- Properties

Names and Identifiers

• Pyrrolo[2,3-d]-1,2,3-triazole,3,4-dihydro-4-methyl-
• Pyrrolo[2,3-d]-1,2,3-triazole, 1,4-dihydro-4-methyl- (9CI)
• 169511-86-8
• 4-Methyl-1,4-dihydropyrrolo[2,3-d][1,2,3]triazole

• InChIKey： JPQIVGLAINLXFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6N4/c1-9-3-2-4-5(9)7-8-6-4/h2-3H,1H3,(H,6,7,8)
• SMILES： CN1C=CC2=NNN=C12

Computed Properties

• Exact Mass: 122.05938
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 122.059246208g/mol
• Heavy Atom Count: 9
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5